Cas no 1361646-22-1 (6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile)

• Product Name: 6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile
• CAS No: 1361646-22-1
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 4995603
• Update Time: 2025-10-17

6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile

• Inchi： 1S/C13H5Cl4N/c14-9-3-1-2-7(6-18)12(9)8-4-10(15)13(17)11(16)5-8/h1-5H
• InChI Key： LMMWGXLGFQWWBH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#N)=C1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 5.6
• Topological Polar Surface Area: 23.8

Additional information on 6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile

Recent Advances in the Study of 6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS: 1361646-22-1): Implications for Chemical and Biomedical Research

The compound 6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS: 1361646-22-1) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities. The discussion is based on peer-reviewed studies published within the last five years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the synthetic pathways for 6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile, emphasizing its role as a key intermediate in the production of more complex polychlorinated biphenyl (PCB) derivatives. The compound's structural features, including its tetrachlorinated biphenyl backbone and cyano functional group, make it a valuable candidate for investigating the environmental persistence and toxicity of PCBs. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its purity and structural integrity, which are critical for subsequent biological evaluations.

In the biomedical domain, preliminary in vitro studies have explored the compound's interactions with cellular targets, particularly its potential as an inhibitor of cytochrome P450 enzymes. These enzymes play a crucial role in drug metabolism, and modulating their activity could have significant therapeutic implications. Additionally, the compound's cytotoxicity profile has been assessed in various cell lines, revealing selective toxicity that warrants further investigation for potential anticancer applications. However, the mechanisms underlying these effects remain to be fully elucidated, presenting an exciting avenue for future research.

Environmental studies have also examined the degradation pathways of 6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile, given its structural similarity to persistent organic pollutants (POPs). Researchers have identified microbial consortia capable of partially degrading the compound, offering insights into bioremediation strategies for PCB-contaminated sites. These findings underscore the dual nature of the compound, serving both as a model for understanding PCB toxicity and as a target for environmental cleanup efforts.

In conclusion, the ongoing research on 6,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS: 1361646-22-1) highlights its multifaceted significance in chemical and biomedical sciences. While its synthetic utility and biological activities are promising, further studies are needed to fully exploit its potential and address the challenges associated with its environmental impact. This briefing serves as a foundation for researchers interested in advancing the understanding and applications of this intriguing compound.